Cas no 1784825-12-2 (1-cycloheptyl-N-methylcyclopropan-1-amine)

• Product Name: 1-cycloheptyl-N-methylcyclopropan-1-amine
• CAS No: 1784825-12-2
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6431067
• PubChem ID: 84652879
• Update Time: 2025-05-30

1-cycloheptyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-cycloheptyl-N-methylcyclopropan-1-amine
• 1784825-12-2
• EN300-1829226

• Inchi： 1S/C11H21N/c1-12-11(8-9-11)10-6-4-2-3-5-7-10/h10,12H,2-9H2,1H3
• InChI Key： MHJXDIKVYSGIRO-UHFFFAOYSA-N
• SMILES： N(C)C1(CC1)C1CCCCCC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-cycloheptyl-N-methylcyclopropan-1-amine

Introduction to 1-Cycloheptyl-N-Methylcyclopropan-1-Amine (CAS No. 1784825-12-2)

1-Cycloheptyl-N-methylcyclopropan-1-amine (CAS No. 1784825-12-2) is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound, characterized by its cyclopropane ring, cycloheptyl group, and N-methyl substituent, exhibits intriguing chemical properties and potential applications. Recent studies have highlighted its role in drug discovery and advanced material synthesis, making it a subject of interest for researchers worldwide.

The molecular structure of 1-cycloheptyl-N-methylcyclopropan-1-amine is defined by its cyclopropane core, which is a three-membered ring with significant ring strain. This strain contributes to the compound's reactivity and unique chemical behavior. The cycloheptyl group attached to the cyclopropane ring introduces steric effects and enhances the molecule's stability under certain conditions. Additionally, the N-methyl group provides electronic effects that influence the compound's interaction with other molecules.

Recent research has focused on the synthesis and characterization of cyclopropane-containing amines, including N-methylcyclopropylamines like 1-cycloheptyl-N-methylcyclopropan-1-amine. These studies have revealed that such compounds can serve as valuable intermediates in the synthesis of bioactive molecules. For instance, their ability to act as templates for forming complex ring systems has been exploited in the development of novel pharmaceutical agents.

The synthesis of CAS No. 1784825-12-2 involves a combination of organometallic reactions and nucleophilic substitution processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is suitable for downstream applications. The use of transition metal catalysts has been particularly effective in facilitating key steps in its preparation.

One of the most promising applications of N-methylcyclopentylamines lies in their use as building blocks for drug discovery programs targeting various therapeutic areas. For example, recent studies have demonstrated that analogs of this compound can modulate G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, inflammation, and neurodegenerative diseases.

In addition to its pharmaceutical potential, CAS No. 1784825-12-2 has shown promise in materials science applications. Its rigid structure and ability to form stable covalent bonds make it a candidate for use in polymer synthesis and advanced materials development. Researchers are exploring its role as a monomer in creating novel polymeric materials with tailored mechanical properties.

From an environmental standpoint, understanding the degradation pathways of N-methylcyclopentylamines is crucial for assessing their ecological impact. Recent studies have examined their biodegradation under various conditions, revealing that these compounds can undergo microbial transformation under aerobic conditions. This information is vital for ensuring sustainable practices in their production and use.

In conclusion, CAS No. 1784825-12-2, or N-methylcyclopentylamine, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with advancements in synthetic methodologies and application-oriented research, position it as a valuable tool for future innovations in medicine and materials science.